Cas no 2097860-10-9 (3-acetyl-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide)

• Product Name: 3-acetyl-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide
• CAS No: 2097860-10-9
• MF: C₂₀H₁₉NO₅S
• MW: 385.433564424515
• CID: 6147935
• PubChem ID: 126854875
• Update Time: 2025-05-26

3-acetyl-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide
• S-(3-acetylphenyl)-2-[4-(furan-2-yl)phenyl]-2-hydroxyethane-1-sulfonamido
• 3-acetyl-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}benzene-1-sulfonamide
• 2097860-10-9
• 3-acetyl-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]benzenesulfonamide
• F6517-3892
• AKOS040700103

• Inchi： 1S/C20H19NO5S/c1-14(22)17-4-2-5-18(12-17)27(24,25)21-13-19(23)15-7-9-16(10-8-15)20-6-3-11-26-20/h2-12,19,21,23H,13H2,1H3
• InChI Key： KHNIPBNKTNNCKD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(NCC(C1C=CC(C2=CC=CO2)=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 385.09839388g/mol
• Monoisotopic Mass: 385.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-acetyl-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide

3-acetyl-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide (CAS No. 2097860-10-9): A Comprehensive Overview

The compound 3-acetyl-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide, identified by its CAS number 2097860-10-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in drug development and medicinal chemistry. The compound's unique combination of functional groups, including an acetyl group, a hydroxyethyl chain, and a sulfonamide moiety, positions it as a versatile candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, which often exhibit remarkable biological activity. The presence of a furan ring in the molecular framework of this compound suggests its possible interaction with various biological targets. Furan derivatives are well-documented for their role in modulating enzyme activity and receptor binding, making them invaluable in the design of novel therapeutic agents.

The sulfonamide group is another critical feature of this compound, known for its broad spectrum of biological activities. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of a sulfonamide moiety into the 3-acetyl-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene backbone enhances its pharmacological potential by improving solubility and bioavailability. This structural feature is particularly important in drug design, as it can significantly influence the compound's pharmacokinetic profile.

Moreover, the hydroxyethyl chain appended to the aromatic ring introduces an additional layer of complexity to the molecule. This side chain can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Hydroxyethyl-substituted compounds have shown promise in various therapeutic areas, including central nervous system disorders and metabolic diseases. The ability to fine-tune these interactions through structural modifications offers a strategic advantage in drug development.

The acetyl group at the third position of the benzene ring further contributes to the compound's chemical diversity. Acetyl groups are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and improve binding affinity. The acetylated derivative can exhibit different pharmacological properties compared to its non-acetylated counterparts, making it a valuable scaffold for structure-activity relationship (SAR) studies.

Recent research has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. The 3-acetyl-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide structure aligns well with this trend, as it possesses multiple pharmacophoric elements capable of interacting with diverse biological targets. Such multifunctionality is particularly relevant in the treatment of complex diseases that involve multiple pathological mechanisms.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors associated with inflammatory and degenerative diseases. The exact mechanisms of action remain under investigation, but early findings are promising. The compound's ability to modulate key signaling pathways could make it a candidate for treating conditions such as arthritis, neurodegenerative disorders, and cardiovascular diseases.

The synthesis of this compound presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic modifications have been instrumental in achieving the desired regioselectivity and stereochemistry. These advancements have opened new avenues for exploring the synthetic potential of similar scaffolds.

The pharmacokinetic properties of 3-acetyl-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide are also being scrutinized to ensure optimal drug delivery and efficacy. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of polar functional groups like the sulfonamide and hydroxyethyl chains suggests good water solubility, which is advantageous for oral administration or parenteral delivery.

In conclusion, the compound CAS No. 2097860-10-9, formally known as 3-acetyl-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}benzene-1-sulfonamide, represents a promising candidate for further pharmaceutical exploration. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. As research continues to uncover new therapeutic applications and synthetic strategies, this compound is poised to play a significant role in advancing medical science.